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Compound of Interest

Compound Name: Desthiobiotin

Cat. No.: B1201365

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for handling Desthiobiotin, including operational procedures and
disposal plans.

Hazard Identification and Safety Data

Desthiobiotin is a derivative of biotin and is commonly used in affinity chromatography and
protein labeling.[1][2] While some safety data sheets (SDS) classify D-Desthiobiotin as not
hazardous, others indicate it can cause skin and eye irritation, as well as respiratory irritation.
[3] It is crucial to handle it with care, following good laboratory practices.

Quantitative Data Summary
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Property Value Source(s)
Chemical Formula C10H18N203 [4]
Molecular Weight 214.26 g/mol [3114]
Appearance Powder [1]

CAS Number 533-48-2

EC Number 208-566-2

Storage Temperature

-20°C for long-term storage of

the powder.

[1]5]

Solubility

Soluble in DMSO, DMF, and
0.1N hydrochloric acid.

[1](6]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,
P403+P233, P405, P501

[7]

Operational and Disposal Plans

Adherence to proper handling, storage, and disposal procedures is critical for personal safety

and experimental integrity.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure.
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Body Area Required PPE Specifications & Rationale

Protects against splashes and

£ Safety goggles or a face fine dust, especially when
es
Y shield. handling the solid form or
preparing solutions.[8][9]
Prevents skin contact. Gloves
] ] should be inspected before
Chemical-resistant gloves
Hands o use.[3][8] For prolonged
(e.g., nitrile). )
contact, consider double-
gloving.
Protects skin and clothing from
Body Laboratory coat. o
contamination.[8]
May be necessary when
handling the solid compound
) NIOSH/MSHA-approved outside of a chemical fume
Respiratory ) ) )
respirator. hood to prevent inhalation of

dust.[4][9] Always work in a
well-ventilated area.

Step-by-Step Handling and Storage Procedures
Handling:
o Preparation: Work in a well-ventilated area, preferably a chemical fume hood, especially

when handling the powdered form to avoid dust formation.[8][10] Ensure that a safety
shower and eyewash station are readily accessible.

e Donning PPE: Before handling, put on all required personal protective equipment as
specified above.

e Weighing and Transferring: Use appropriate tools, such as a spatula and weigh boat, for
handling the solid material. Avoid creating dust.

e Solution Preparation: When preparing solutions, slowly add the solid Desthiobiotin to the
solvent to prevent splashing.[11] For stock solutions, anhydrous solvents like DMSO or DMF
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are recommended.[5]

o General Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[4][11] Do
not eat, drink, or smoke in the laboratory area where chemicals are handled.[7][11]

Storage:

e Solid Form: Store the solid Desthiobiotin in a tightly sealed container at -20°C for long-term
stability.[1][5]

o Stock Solutions: Aliquot stock solutions into smaller, single-use volumes to minimize freeze-
thaw cycles.[5] Store these solutions at -20°C or -80°C, protected from light and moisture.[2]
[5] Unused solutions in anhydrous DMSO or DMF may be stable for up to two months at
-20°C when stored with a desiccant.[6][12]

e Aqueous Solutions: Agueous solutions should be prepared fresh immediately before use and
should not be stored, as the compound may be susceptible to hydrolysis.[5]

Disposal Plan

Proper disposal of Desthiobiotin and its waste is crucial to ensure environmental safety and
regulatory compliance.

» Deactivation (for reactive derivatives): For derivatives of Desthiobiotin containing reactive
groups like maleimides, it is recommended to quench the reactivity before disposal. This can
be done by reacting the waste with an excess of a thiol-containing compound such as 3-
mercaptoethanol or dithiothreitol (DTT).[8]

o Waste Collection: Collect all Desthiobiotin waste, including contaminated consumables, in a
designated and clearly labeled hazardous waste container.[8]

o Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal
regulations.[4] Do not dispose of it with household garbage or pour it down the drain.[8] It is
best to arrange for disposal by a licensed disposal company.[7][13]

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult or symptoms persist, seek medical
attention.[4][9]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[4] If

skin irritation occurs, seek medical attention.[3]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4] If eye irritation

persists, seek medical advice.[3]

Ingestion

Do not induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person.[4][10] Seek medical

attention if symptoms persist.

Spill Response Workflow

In the event of a spill, follow a structured response to ensure safety and proper cleanup.
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Immediate Actions

Evacuate Spill Area

Enpure immediate safety

Alert Others & Supervisor

GCommunicate the hazard

Assess the Spill

Determine scope & risk

Cleanup

Don Appropriate PPE

Protect personnel

Contain the Spill

Prevent spreading
(Use [absorbent material for liquids,
carefully sweep solids)

Clean the Spill Area

ollow SDS guidance

Decontaminate Area

Ensure area is safe

Popt-Cleanup

Dispose of Waste

Follpw institutional protocols

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Desthiobiotin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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